4-fluoro-N-(1-phenylethyl)benzamide

• Molecular Formula: C15H14FNO
• Molecular Weight: 243.28 g/mol
• IUPAC Name: 4-fluoro-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C15H14FNO/c1-11(12-5-3-2-4-6-12)17-15(18)13-7-9-14(16)10-8-13/h2-11H,1H3,(H,17,18)
• InChI Key: FZPZLWPINPBNRQ-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)F

Description

4-Fluoro-N-(1-phenylethyl)benzamide is a fluorinated benzamide derivative characterized by a benzamide core substituted with a fluorine atom at the para position and an N-(1-phenylethyl) group. This compound is synthesized via coupling reactions, such as Suzuki-Miyaura cross-coupling, as demonstrated in the preparation of its structural analog (R)-4-(8-bromonaphthalen-1-yl)-N-(1-phenylethyl)benzamide with a 58% yield . The phenylethyl moiety introduces chirality and steric bulk, influencing its crystallographic packing and pharmacological interactions.

Comparison with Similar Compounds

Key Observations :

• Synthetic Efficiency : 4-Fluoro-N-(octan-2-yl)benzamide achieves an 85% yield via iridium-catalyzed C-H amination, outperforming the Suzuki coupling method (58%) for the phenylethyl analog .
• SCYX-7158, a benzoxaborole derivative, shows specialized use in treating African trypanosomiasis .

Crystallographic and Computational Comparisons

Table 2: Crystallographic and Electronic Properties

Compound Name	Crystal System (Space Group)	HOMO/LUMO (eV)	Notable Interactions	References
4-Fluoro-N-(1,3-dioxoisoindolin-2-yl)benzamide	Monoclinic (P21/n)	HOMO: -6.12	N-H···O, O-H···O hydrogen bonds
4-Fluoro-N-(1-phenylethyl)benzamide	Not reported	Not reported	Likely π-π stacking (phenylethyl)
SCYX-7158	Not reported	Not reported	Boron-oxygen coordination

Key Observations :

• The isoindolin-2-yl analog forms a 3D framework via hydrogen bonding, enhancing crystal stability . In contrast, the phenylethyl group in the target compound may prioritize hydrophobic interactions.
• Computational studies (DFT, Hirshfeld analysis) for the isoindolin-2-yl analog reveal a HOMO-LUMO gap of 3.21 eV, indicating moderate reactivity .

Key Observations :

• Fluorinated benzamides with heterocyclic substituents (e.g., isoindolin-2-yl) exhibit enhanced bioactivity compared to simpler alkyl/aryl analogs .
• Safety data for 4-fluoro-N-(2-methoxyphenyl)-2-methylbenzamide highlight oral and dermal toxicity risks, emphasizing the need for substituent-specific hazard assessments .